Cas no 2825007-56-3 (Benzenemethanamine, α-methyl-4-(2-methyl-1H-imidazol-1-yl)-, hydrochloride (1:2))

• Product Name: Benzenemethanamine, α-methyl-4-(2-methyl-1H-imidazol-1-yl)-, hydrochloride (1:2)
• CAS No: 2825007-56-3
• MF: C₁₂H₁₆ClN₃
• MW: 237.728541374207
• CID: 5804913
• PubChem ID: 165806249
• Update Time: 2025-10-28

Benzenemethanamine, α-methyl-4-(2-methyl-1H-imidazol-1-yl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, α-methyl-4-(2-methyl-1H-imidazol-1-yl)-, hydrochloride (1:2)
• EN300-37465923
• 2825007-56-3
• 1-[4-(2-methyl-1H-imidazol-1-yl)phenyl]ethan-1-amine dihydrochloride

• Inchi： 1S/C12H15N3.ClH/c1-9(13)11-3-5-12(6-4-11)15-8-7-14-10(15)2;/h3-9H,13H2,1-2H3;1H
• InChI Key： MYQZJQDAYSWSCE-UHFFFAOYSA-N
• SMILES： CC1=NC=CN1C1C=CC(C(N)C)=CC=1.Cl

Computed Properties

• Exact Mass: 273.0799529g/mol
• Monoisotopic Mass: 273.0799529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on Benzenemethanamine, α-methyl-4-(2-methyl-1H-imidazol-1-yl)-, hydrochloride (1:2)

Benzenemethanamine, α-methyl-4-(2-methyl-1H-imidazol-1-yl)-, hydrochloride (1:2) and its Applications in Modern Medicinal Chemistry

Chemical compounds play a pivotal role in the advancement of medicinal chemistry, particularly in the development of novel therapeutic agents. One such compound, with the CAS number 2825007-56-3, is Benzenemethanamine, α-methyl-4-(2-methyl-1H-imidazol-1-yl)-, hydrochloride (1:2). This compound has garnered significant attention due to its unique structural properties and potential applications in pharmaceutical research. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry.

The molecular structure of this compound features a benzene ring substituted with a methylamino group at the α-position and an imidazole ring at the 4-position. The presence of these functional groups imparts specific chemical reactivity and biological activity. The imidazole moiety is particularly noteworthy, as it is a common pharmacophore in drug design, often found in antifungal, antiviral, and anticancer agents. Recent studies have highlighted the imidazole scaffold's ability to interact with biological targets, making it a promising candidate for further exploration.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various diseases. The compound Benzenemethanamine, α-methyl-4-(2-methyl-1H-imidazol-1-yl)-, hydrochloride (1:2) has been investigated for its potential role in modulating enzyme activity and receptor binding. Specifically, its imidazole ring has been shown to exhibit inhibitory effects on certain kinases and phosphodiesterases, which are critical enzymes in cellular signaling pathways. These pathways are often dysregulated in diseases such as cancer and inflammatory disorders.

The hydrochloride salt form of this compound not only improves its handling and storage but also enhances its bioavailability upon administration. This makes it an attractive candidate for preclinical and clinical studies. Researchers have utilized computational modeling techniques to predict the binding affinity of this compound to various biological targets. These simulations have provided valuable insights into its potential mechanism of action and have guided the optimization of its chemical structure for improved efficacy.

One of the most exciting applications of this compound is in the field of oncology. Preclinical studies have demonstrated that derivatives of Benzenemethanamine, α-methyl-4-(2-methyl-1H-imidazol-1-yl)-, hydrochloride (1:2) can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in tumor progression. For instance, researchers have observed that modifications to the imidazole ring can enhance its ability to bind to specific tyrosine kinases overexpressed in cancer cells. This selective binding profile is crucial for developing targeted therapies that minimize side effects associated with non-specific drug action.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule. The development of efficient synthetic routes not only facilitates research but also contributes to the cost-effective production of pharmaceutical intermediates.

In addition to its therapeutic potential, this compound has shown promise in diagnostic applications. Researchers are exploring its use as a probe for imaging biological processes in vivo. By labeling this molecule with radioactive or fluorescent tags, scientists can track its distribution within cells and tissues using advanced imaging techniques such as positron emission tomography (PET) or fluorescence microscopy. Such studies provide critical insights into drug delivery systems and pharmacokinetic profiles.

The impact of this compound extends beyond academic research; it holds significant commercial value for pharmaceutical companies investing in drug discovery programs. Companies are increasingly seeking novel compounds with unique structural features that can be patented and developed into marketable drugs. The distinctive properties of Benzenemethanamine, α-methyl-4-(2-methyl-1H-imidazol-1-yl)-, hydrochloride (1:2) position it as a valuable asset in their pipelines.

The future direction of research on this compound includes further exploration of its pharmacological properties and clinical translation. Ongoing studies aim to identify optimal dosing regimens and delivery methods to maximize therapeutic benefits while minimizing adverse effects. Collaborative efforts between academic institutions and industry partners are essential for translating laboratory findings into tangible medical breakthroughs.

In conclusion, Benzenemethanamine, α-methyl-4-(2-methyl-1H-imidazol-1-yl)-, hydrochloride (1:2) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its molecular design offers opportunities for developing novel treatments for various diseases, particularly cancer and inflammatory disorders. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound is poised to make substantial contributions to human health.